Cas no 106515-77-9 (methyl 2-(3-oxopropyl)benzoate)

• Product Name: methyl 2-(3-oxopropyl)benzoate
• CAS No: 106515-77-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 127178
• PubChem ID: 11819893
• Update Time: 2025-05-28

methyl 2-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(3-oxopropyl)-, methyl ester
• 2-(3-OXO-PROPYL)-BENZOIC ACID METHYL ESTER
• methyl 2-(3-oxopropyl)benzoate
• AB42291
• ACMC-20ma6s
• AG-D-20991
• AGN-PC-00GTNH
• CTK4A4614
• methyl 2-(3-oxopropane)benzoate
• AKOS006286589
• EN300-1866191
• 2-(3-oxopropyl)benzoic acid methyl ester
• SCHEMBL1151042
• DTXSID30473743
• 106515-77-9

• Inchi： 1S/C11H12O3/c1-14-11(13)10-7-3-2-5-9(10)6-4-8-12/h2-3,5,7-8H,4,6H2,1H3
• InChI Key： KQGQYJKAKSNBNF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1CCC=O)=O

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.60470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-(3-oxopropyl)benzoate

Comprehensive Analysis of Methyl 2-(3-oxopropyl)benzoate (CAS No. 106515-77-9): Properties, Applications, and Industry Insights

Methyl 2-(3-oxopropyl)benzoate (CAS No. 106515-77-9) is an organic compound with a molecular formula of C₁₁H₁₂O₃. This ester derivative is characterized by a benzoate core functionalized with a 3-oxopropyl group, making it a versatile intermediate in synthetic chemistry. Its unique structure combines aromatic and carbonyl functionalities, which are pivotal in pharmaceuticals, fragrances, and specialty chemical synthesis. Researchers and industries value this compound for its role in fine chemical manufacturing and as a precursor in flavor and fragrance applications.

In recent years, the demand for methyl 2-(3-oxopropyl)benzoate has surged due to its applicability in green chemistry and sustainable synthesis. With growing interest in biodegradable materials and eco-friendly solvents, this compound has gained attention for its potential in reducing environmental impact. A 2023 study highlighted its use in catalytic hydrogenation processes, aligning with the global shift toward carbon-neutral production. Users searching for "CAS 106515-77-9 applications" or "methyl benzoate derivatives" often seek insights into its role in circular economy initiatives.

The synthesis of methyl 2-(3-oxopropyl)benzoate typically involves esterification or oxidation reactions, with yields optimized via microwave-assisted synthesis—a trending topic in organic chemistry forums. Its physicochemical properties, such as a boiling point of ~280°C and moderate solubility in polar solvents, make it suitable for high-temperature reactions. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed for purity verification, addressing frequent queries like "how to analyze CAS 106515-77-9."

From an industrial perspective, methyl 2-(3-oxopropyl)benzoate is a key ingredient in pharmaceutical intermediates, particularly for nonsteroidal anti-inflammatory drugs (NSAIDs). Its compatibility with continuous flow chemistry—a hot topic in process optimization—enhances scalability while minimizing waste. Additionally, its odor profile (fruity, balsamic notes) has sparked interest in natural fragrance formulations, coinciding with the rise of "clean beauty" trends.

Regulatory compliance and safety data for CAS 106515-77-9 are frequently searched topics. While not classified as hazardous under standard protocols, proper handling guidelines emphasize glove and goggles use due to its mild irritant properties. The compound’s storage stability (recommended at 2–8°C under inert gas) is another critical consideration for logistics professionals searching for "benzoate ester storage conditions."

Future research directions for methyl 2-(3-oxopropyl)benzoate include exploring its catalytic asymmetric synthesis and nanomaterial functionalization, areas gaining traction in academic literature. As industries prioritize molecular diversity for drug discovery, this compound’s adaptability positions it as a candidate for high-throughput screening libraries. Its integration into AI-driven retrosynthesis tools also reflects the intersection of computational chemistry and experimental workflows.

In summary, methyl 2-(3-oxopropyl)benzoate (CAS No. 106515-77-9) exemplifies the synergy between traditional organic chemistry and modern sustainable practices. Its multifaceted applications—from flavor enhancers to pharma intermediates—underscore its relevance in answering today’s challenges in material science and green manufacturing.